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Compound of Interest

Compound Name: Aldolase

Cat. No.: B8822740

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of aldolase, ensuring the well-being of laboratory personnel and the integrity of
research. Adherence to these procedures is critical for maintaining a safe and efficient
laboratory environment.

Personal Protective Equipment (PPE)

The minimum required PPE for handling aldolase is outlined below. It is imperative to always
wear the appropriate protective gear to prevent exposure and contamination.[1][2] For
procedures with a higher risk of aerosol generation, enhanced respiratory protection is
recommended.[3][4]
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Specifications and

Body Part Required PPE _
Recommendations
Must be ANSI Z87.1-compliant.
Eyes/Face Safety Goggles [2] Should be worn at all times
in the laboratory.
Recommended in addition to
safety goggles when there is a
Face Shield significant risk of splashes,
such as during bulk handling
or transfer.[2][5]
Standard for incidental contact.
[1][2] It is advisable to change
Hands Disposable Nitrile Gloves gloves frequently, especially
after potential contact with the
enzyme.
Should be fully buttoned to
Body Laboratory Coat provide maximum coverage

and protect against spills.[5][6]

Respiratory

N95 Respirator or higher

Recommended when handling
aldolase powder or when there
is a potential for aerosol
formation (e.g., during

sonication or vigorous mixing).

[31141(7]

Feet

Closed-Toe Shoes

Required to protect feet from

spills and falling objects.[1][5]

Operational Plan: Step-by-Step Guidance

Safe Handling Procedures

Following a systematic workflow is crucial to minimize risks during the handling of aldolase.

The primary goal is to prevent the generation of aerosols and avoid direct contact with the
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enzyme.[3][8][9]
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Preparation

1. Don appropriate PPE

2. Prepare a designated, clean workspace

3. Thaw and prepare reagents on ice

Han

dling

4. Handle aldolase gently to avoid aerosolization

5. Use low-energy mixing methods (e.g., gentle inversion)

6. Keep containers closed when not in use

Post-H

andling
y

7. Decontaminate work surfaces

l

8. Dispose of waste properly

l

9. Doff PPE correctly

l

10. Wash hands thoroughly
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Plate Setup

1. Prepare NADH standards in duplicate

2. Add samples and positive controls to wells

3. Adjust all wells to 50 pL with Assay Buffer

Reaction

4. Prepare Reaction Mix (Buffer, Enzyme Mix, Developer, Substrate)

5. Add 50 pL of Reaction Mix to each well

6. Incubate at 37°C, protected from light

Measurement & Analysis

7. Measure absorbance at 450 nm every 5 minutes

l

8. Plot absorbance vs. time to find linear range

l

9. Calculate aldolase activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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